[1-(6-Chloroquinolin-4-yl)piperidin-4-yl]methanol

• IUPAC Name: [1-(6-chloroquinolin-4-yl)piperidin-4-yl]methanol
• InChI: InChI=1S/C15H17ClN2O/c16-12-1-2-14-13(9-12)15(3-6-17-14)18-7-4-11(10-19)5-8-18/h1-3,6,9,11,19H,4-5,7-8,10H2
• InChI Key: KETAVJJCCQNFJB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CO)C2=C3C=C(C=CC3=NC=C2)Cl
• Molecular Formula: C15H17ClN2O
• Molecular Weight: 276.76 g/mol

Description

[1-(6-Chloroquinolin-4-yl)piperidin-4-yl]methanol is a chemical compound that has been widely studied in scientific research for its potential applications in various fields.

Scientific Research Applications

[1-(6-Chloroquinolin-4-yl)piperidin-4-yl]methanol has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has shown promising results as an anti-cancer agent, anti-inflammatory agent, and anti-viral agent.

Mechanism of Action

The mechanism of action of [1-(6-Chloroquinolin-4-yl)piperidin-4-yl]methanol is not fully understood. However, it has been suggested that it may act by inhibiting the activity of specific enzymes or proteins involved in cellular processes such as DNA replication and cell division.
Biochemical and Physiological Effects:
Studies have shown that [1-(6-Chloroquinolin-4-yl)piperidin-4-yl]methanol has a range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, reduce inflammation in animal models, and inhibit the replication of certain viruses.

Advantages and Limitations for Lab Experiments

One of the main advantages of [1-(6-Chloroquinolin-4-yl)piperidin-4-yl]methanol in lab experiments is its potential as a multi-targeted agent, meaning it may have therapeutic effects on multiple cellular processes. However, one of the limitations is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for research on [1-(6-Chloroquinolin-4-yl)piperidin-4-yl]methanol. These include further studies on its mechanism of action, optimization of its synthesis method, and development of derivatives with improved pharmacological properties. Additionally, [1-(6-Chloroquinolin-4-yl)piperidin-4-yl]methanol may have potential applications in fields such as drug delivery and imaging. Further research is needed to explore these possibilities.
In conclusion, [1-(6-Chloroquinolin-4-yl)piperidin-4-yl]methanol is a chemical compound that has shown promising results in scientific research for its potential applications in various fields. Its mechanism of action and biochemical and physiological effects warrant further investigation, and its potential as a therapeutic agent should be explored in future studies.

Synthesis Methods

The synthesis of [1-(6-Chloroquinolin-4-yl)piperidin-4-yl]methanol involves the reaction of 6-chloroquinolin-4-amine and 4-piperidone with sodium borohydride in ethanol. The resulting product is a white crystalline powder with a melting point of 130-132°C.